Cas no 1493640-51-9 (2-Cyclopropyl-2-ethyloxirane)

2-Cyclopropyl-2-ethyloxirane structure
2-Cyclopropyl-2-ethyloxirane structure
Product Name:2-Cyclopropyl-2-ethyloxirane
CAS No:1493640-51-9
Molecular Formula:C7H12O
Molecular Weight:112.169582366943
CID:6078632
PubChem ID:64919786

2-Cyclopropyl-2-ethyloxirane Properties

Names and Identifiers

    • AKOS014249803
    • EN300-3177897
    • 2-cyclopropyl-2-ethyloxirane
    • 1493640-51-9
    • InChIKey: NQXCEEAPBDWZHP-UHFFFAOYSA-N
    • Inchi: 1S/C7H12O/c1-2-7(5-8-7)6-3-4-6/h6H,2-5H2,1H3
    • SMILES: O1CC1(CC)C1CC1

Computed Properties

  • Exact Mass: 112.088815002g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 112.088815002g/mol
  • Heavy Atom Count: 8
  • Complexity: 107
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 12.5Ų

2-Cyclopropyl-2-ethyloxirane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-3177897-0.05g
2-cyclopropyl-2-ethyloxirane
1493640-51-9 95.0%
0.05g
$707.0 2025-03-19

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